Cas no 27778-66-1 (2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)-)

• Product Name: 2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)-
• CAS No: 27778-66-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 263156
• PubChem ID: 441580
• Update Time: 2025-04-19

2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)-
• 2,4-Pyrrolidinedione, 3-acetyl-5-((1S)-1-methylpropyl)-, (5S)-
• (5S)-3-acetyl-5-((1S)-1-methylpropyl)-2,4-Pyrrolidinedione
• DTXSID30893265
• (5S,8S)-3-Acetyl-5-sec-butylpyrrolidine-2,4-dione
• (5S)-3-acetyl-5-[(2S)-butan-2-yl]-4-hydroxy-1,5-dihydro-2H-pyrrol-2-one
• (5S)-3-acetyl-5-[(2S)-butan-2-yl]pyrrolidine-2,4-dione
• 27778-66-1
• Q27108395
• CHEBI:9440
• C08511
• Tenuazonic acid
• Pyrrole-2,4-diol, 3-acetyl-5-sec-butyl-

• Inchi： 1S/C10H15NO3/c1-4-5(2)8-9(13)7(6(3)12)10(14)11-8/h5,7-8H,4H2,1-3H3,(H,11,14)/t5-,7?,8-/m0/s1
• InChI Key： KLBSRSYHIIAQTG-PZICIZFRSA-N
• SMILES： O=C1C(C(C)=O)C(N[C@H]1[C@@H](C)CC)=O

Computed Properties

• Exact Mass: 197.10525
• Monoisotopic Mass: 197.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.212
• Boiling Point: 349.9°Cat760mmHg
• Flash Point: 165.4°C
• Refractive Index: 1.472
• PSA: 63.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-diketones